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Compound of Interest

Compound Name: Teslexivir

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance for the safe and compliant disposal of Teslexivir, a
topical antiviral agent. Adherence to these procedures is critical to protect personnel and the
environment from potential harm. Teslexivir is recognized as harmful if swallowed and poses a
significant, long-lasting threat to aquatic ecosystems.[1]

Core Safety and Disposal Information

Proper handling and disposal of Teslexivir are governed by its hazardous characteristics. All
personnel must be familiar with the following safety and disposal protocols.

Hazard Profile

Hazard Statement Classification Precautionary Action

Do not eat, drink, or smoke
] Acute toxicity, Oral (Category when using this product. If
Harmful if swallowed[1] )
N[1] swallowed, call a poison center

or doctor. Rinse mouth.[1]

) o ) Acute aquatic toxicity Avoid release to the
Very toxic to aquatic life with

(Category 1), Chronic aquatic environment. Collect spillage.

long lasting effects[1
J g s toxicity (Category 1)[1] [1]
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Disposal Protocol

The primary directive for Teslexivir waste is disposal through a licensed and approved waste
disposal facility.[1] This applies to unused product, contaminated materials, and empty
containers.

Step-by-Step Disposal Guide:

e Containment:

o Collect all Teslexivir waste, including residual amounts, contaminated personal protective
equipment (PPE), and cleaning materials, in a designated, leak-proof, and clearly labeled
hazardous waste container.

o For spills, absorb the material with an inert, non-combustible absorbent such as diatomite
or universal binders.[1] Decontaminate surfaces by scrubbing with alcohol.[1] All materials
used for cleanup must be disposed of as hazardous waste.

e Labeling:

o The waste container must be labeled in accordance with local, state, and federal
regulations for hazardous waste. The label should clearly identify the contents as
"Hazardous Waste: Teslexivir" and include appropriate hazard pictograms.

e Storage:

o Store the sealed hazardous waste container in a cool, well-ventilated area, away from
incompatible materials such as strong acids, alkalis, and oxidizing or reducing agents.[1]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Disposal must be conducted in strict accordance with all prevailing country, federal, state,
and local regulations.[1]

Emergency Procedures:
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» Skin Contact: Immediately rinse the affected area with large amounts of water. Remove
contaminated clothing and shoes. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Ensure adequate flushing by separating the eyelids. Seek immediate medical
attention. [cite: a]

 Inhalation: In case of dust or aerosol formation, move the individual to fresh air. If breathing
is difficult, seek medical attention.[1]

 Ingestion: If swallowed, call a poison control center or doctor immediately. Rinse the mouth
with water.[1]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of
Teslexivir and associated materials.
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Teslexivir Waste Generation

Waste Generated
(Unused product, contaminated PPE, spill cleanup)

Containmen{ & Labeling

Place in designated,
leak-proof hazardous waste container

:

Label container clearly:
'Hazardous Waste: Teslexivir'
and add hazard pictograms

Storage & Disposal

Store in a cool, well-ventilated area
away from incompatible materials

Contact Environmental Health & Safety (EHS)
or a licensed waste disposal contractor

Dispose through an approved
waste disposal plant

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Teslexivir waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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